6-(2-oxo-1-oxa-3,8-diazaspiro[4.5]dec-3-yl)-4H-benzo[1,4]thiazin-3-one

• Molecular Formula: C15H17N3O3S
• Molecular Weight: 319.4 g/mol
• IUPAC Name: 3-(3-oxo-4H-1,4-benzothiazin-6-yl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one
• InChI: InChI=1S/C15H17N3O3S/c19-13-8-22-12-2-1-10(7-11(12)17-13)18-9-15(21-14(18)20)3-5-16-6-4-15/h1-2,7,16H,3-6,8-9H2,(H,17,19)
• InChI Key: XDOORWBLIFRDLH-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC12CN(C(=O)O2)C3=CC4=C(C=C3)SCC(=O)N4

Description

6-(2-oxo-1-oxa-3,8-diazaspiro[45]dec-3-yl)-4H-benzo[1,4]thiazin-3-one is a complex organic compound that features a spirocyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-(2-oxo-1-oxa-3,8-diazaspiro[4.5]dec-3-yl)-4H-benzo[1,4]thiazin-3-one typically involves multiple steps. One common approach is to start with the formation of the spirocyclic core, followed by the introduction of the benzo[1,4]thiazin-3-one moiety. The reaction conditions often include the use of organic solvents, catalysts, and controlled temperatures to ensure high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to minimize costs and maximize efficiency. This could include the use of continuous flow reactors, automated synthesis, and scalable purification techniques.

Chemical Reactions Analysis

Types of Reactions

6-(2-oxo-1-oxa-3,8-diazaspiro[4.5]dec-3-yl)-4H-benzo[1,4]thiazin-3-one can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This can be used to alter the oxidation state of the compound.

Substitution: This reaction can replace one functional group with another, potentially altering the compound’s properties.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions typically involve specific temperatures, solvents, and catalysts to drive the reactions to completion.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield a compound with additional oxygen-containing functional groups, while reduction could result in a more saturated compound.

Scientific Research Applications

6-(2-oxo-1-oxa-3,8-diazaspiro[4.5]dec-3-yl)-4H-benzo[1,4]thiazin-3-one has several applications in scientific research:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: Its unique structure may allow it to interact with biological molecules in specific ways, making it a candidate for drug development.

Industry: It can be used in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism by which 6-(2-oxo-1-oxa-3,8-diazaspiro[4.5]dec-3-yl)-4H-benzo[1,4]thiazin-3-one exerts its effects depends on its interaction with molecular targets. These interactions can involve binding to specific proteins or enzymes, altering their activity and leading to various biological effects. The pathways involved may include signal transduction, metabolic processes, or gene expression regulation.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other spirocyclic structures and benzo[1,4]thiazin-3-one derivatives. Examples include:

• 3-Methyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one hydrochloride
• 1-Oxa-3,8-diazaspiro[4.5]decan-2-one

Uniqueness

What sets 6-(2-oxo-1-oxa-3,8-diazaspiro[45]dec-3-yl)-4H-benzo[1,4]thiazin-3-one apart is its specific combination of functional groups and spirocyclic structure, which confer unique chemical and biological properties